4-hydroxy-N'-(3-methyl-4-oxo-1(4H)-naphthalenylidene)benzohydrazide

• IUPAC Name: 4-hydroxy-N-(4-hydroxy-3-methylnaphthalen-1-yl)iminobenzamide
• InChI: InChI=1S/C18H14N2O3/c1-11-10-16(14-4-2-3-5-15(14)17(11)22)19-20-18(23)12-6-8-13(21)9-7-12/h2-10,21-22H,1H3
• InChI Key: DJZGYBCTFGCFJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2C(=C1)N=NC(=O)C3=CC=C(C=C3)O)O
• Molecular Formula: C18H14N2O3
• Molecular Weight: 306.3 g/mol

Description

4-hydroxy-N'-(3-methyl-4-oxo-1(4H)-naphthalenylidene)benzohydrazide, also known as HONHBN, is a synthetic compound that has shown potential in various scientific research applications. This compound belongs to the class of hydrazones, which are known to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of 4-hydroxy-N'-(3-methyl-4-oxo-1(4H)-naphthalenylidene)benzohydrazide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are essential for cancer cell survival and proliferation. 4-hydroxy-N'-(3-methyl-4-oxo-1(4H)-naphthalenylidene)benzohydrazide has been shown to inhibit the activity of topoisomerase II, which is an enzyme that is essential for DNA replication and cell division. 4-hydroxy-N'-(3-methyl-4-oxo-1(4H)-naphthalenylidene)benzohydrazide has also been shown to inhibit the activation of NF-κB, which is a signaling pathway that is involved in the regulation of cell survival and proliferation.
Biochemical and Physiological Effects:
4-hydroxy-N'-(3-methyl-4-oxo-1(4H)-naphthalenylidene)benzohydrazide has been shown to have various biochemical and physiological effects. Studies have shown that 4-hydroxy-N'-(3-methyl-4-oxo-1(4H)-naphthalenylidene)benzohydrazide can induce oxidative stress in cancer cells, which is a process that leads to the accumulation of reactive oxygen species (ROS) and the induction of apoptosis. 4-hydroxy-N'-(3-methyl-4-oxo-1(4H)-naphthalenylidene)benzohydrazide has also been shown to inhibit the expression of various proteins that are involved in cancer cell survival and proliferation.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-hydroxy-N'-(3-methyl-4-oxo-1(4H)-naphthalenylidene)benzohydrazide in lab experiments is its potent anticancer activity. 4-hydroxy-N'-(3-methyl-4-oxo-1(4H)-naphthalenylidene)benzohydrazide has been shown to exhibit activity against various cancer cell lines, making it a promising compound for the development of new anticancer agents. However, one of the limitations of using 4-hydroxy-N'-(3-methyl-4-oxo-1(4H)-naphthalenylidene)benzohydrazide in lab experiments is its low solubility in water, which can make it difficult to dissolve and administer in vivo.

Future Directions

There are several future directions for the research on 4-hydroxy-N'-(3-methyl-4-oxo-1(4H)-naphthalenylidene)benzohydrazide. One of the most promising directions is the development of new 4-hydroxy-N'-(3-methyl-4-oxo-1(4H)-naphthalenylidene)benzohydrazide derivatives that exhibit improved solubility and bioavailability. Another direction is the investigation of the synergistic effects of 4-hydroxy-N'-(3-methyl-4-oxo-1(4H)-naphthalenylidene)benzohydrazide with other anticancer agents, which could lead to the development of more effective combination therapies. Additionally, the investigation of the mechanism of action of 4-hydroxy-N'-(3-methyl-4-oxo-1(4H)-naphthalenylidene)benzohydrazide could provide insights into the development of new cancer therapies that target specific signaling pathways and enzymes.

Synthesis Methods

The synthesis of 4-hydroxy-N'-(3-methyl-4-oxo-1(4H)-naphthalenylidene)benzohydrazide can be achieved through a one-pot reaction between 3-methyl-1,4-naphthoquinone and 4-hydroxybenzohydrazide in the presence of a catalytic amount of glacial acetic acid. The reaction proceeds through the formation of an intermediate Schiff base, which is then reduced to 4-hydroxy-N'-(3-methyl-4-oxo-1(4H)-naphthalenylidene)benzohydrazide. This method has been reported to yield 4-hydroxy-N'-(3-methyl-4-oxo-1(4H)-naphthalenylidene)benzohydrazide in good to excellent yields.

Scientific Research Applications

4-hydroxy-N'-(3-methyl-4-oxo-1(4H)-naphthalenylidene)benzohydrazide has been extensively studied for its potential in various scientific research applications. One of the most promising applications of 4-hydroxy-N'-(3-methyl-4-oxo-1(4H)-naphthalenylidene)benzohydrazide is in cancer research. Studies have shown that 4-hydroxy-N'-(3-methyl-4-oxo-1(4H)-naphthalenylidene)benzohydrazide exhibits potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. 4-hydroxy-N'-(3-methyl-4-oxo-1(4H)-naphthalenylidene)benzohydrazide has also been shown to induce apoptosis in cancer cells, which is a process of programmed cell death that is essential for the prevention and treatment of cancer.